7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-3-methyl-8-(2-phenylethylamino)purine-2,6-dione
• InChI: InChI=1S/C25H29N5O4/c1-3-17-10-7-11-20(14-17)34-16-19(31)15-30-21-22(29(2)25(33)28-23(21)32)27-24(30)26-13-12-18-8-5-4-6-9-18/h4-11,14,19,31H,3,12-13,15-16H2,1-2H3,(H,26,27)(H,28,32,33)
• InChI Key: VDAPEBNBGNWGJJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCC4=CC=CC=C4)N(C(=O)NC3=O)C)O
• Molecular Formula: C25H29N5O4
• Molecular Weight: 463.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C20H27N5O4. It has an average mass of 401.460 Da and a monoisotopic mass of 401.206299 Da.

Scientific Research Applications

Synthesis and Biological Activities

This chemical compound has been explored for its synthesis and potential biological activities, focusing on its role in cardiovascular health and cytotoxicity. The studies illustrate the compound's involvement in the synthesis of various derivatives and their tested effects on electrocardiographic, antiarrhythmic, and hypotensive activities. Additionally, its derivatives have shown a weak affinity for alpha1- and alpha2-adrenoreceptors, indicating a nuanced interaction with cardiovascular receptors and potential therapeutic applications (Chłoń-Rzepa et al., 2004). Further, the compound's structure, featuring a purine fused-ring skeleton, has been clarified through crystallography, underlining its structural significance and potential for chemical modifications (Karczmarzyk et al., 1995).

Cytotoxicity and Antitumor Activities

Research into the compound's derivatives has also revealed cytotoxic properties, suggesting potential for antitumor applications. For instance, a palladium(II) complex derived from a similar compound demonstrated dose-dependent cytotoxicity against human glioma and mouse melanoma cells, indicating a promising avenue for cancer treatment research (Avdović et al., 2017).

Heterocyclic Compound Synthesis

The compound is a key precursor in the synthesis of polyfunctional fused heterocyclic compounds, showcasing its versatility in organic synthesis. Such compounds are critical in the development of new drugs and materials, highlighting the compound's importance in medicinal chemistry and materials science (Hassaneen et al., 2003).

Chemical Synthesis and Characterization

Further research has explored the synthesis and characterization of related compounds, focusing on their structural properties and potential biological activities. These studies contribute to a deeper understanding of the chemical and pharmacological properties of this class of compounds, paving the way for novel therapeutic agents (Ornik et al., 1990).

Catalytic Applications

The compound has also been investigated for its catalytic applications in organic synthesis, demonstrating its utility in facilitating chemical reactions. This research extends the compound's applications beyond biological activities to include its role in enhancing synthetic efficiency and green chemistry practices (Yazdani-Elah-Abadi et al., 2017).